Cas no 2155875-72-0 (6,8-dibromo-5-methyl-1,2,4triazolo1,5-apyridine)

6,8-dibromo-5-methyl-1,2,4triazolo1,5-apyridine structure
2155875-72-0 structure
Product Name:6,8-dibromo-5-methyl-1,2,4triazolo1,5-apyridine
CAS No:2155875-72-0
MF:C7H5Br2N3
MW:290.942699193954
MDL:MFCD31567160
CID:5520948
PubChem ID:137332710
Update Time:2024-11-06

6,8-dibromo-5-methyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

    • 6,8-Dibromo-5-methyl-[1,2,4]triazolo[1,5-a]pyridine
    • [1,2,4]Triazolo[1,5-a]pyridine, 6,8-dibromo-5-methyl-
    • 6,8-Dibromo-5-methyl[1,2,4]triazolo[1,5-a]pyridine
    • 6,8-dibromo-5-methyl-1,2,4triazolo1,5-apyridine
    • MFCD31567160
    • SY129657
    • F84791
    • EN300-1592167
    • AKOS037630163
    • 2155875-72-0
    • MDL: MFCD31567160
    • Inchi: 1S/C7H5Br2N3/c1-4-5(8)2-6(9)7-10-3-11-12(4)7/h2-3H,1H3
    • InChI Key: BWZGUCJBHVFTSL-UHFFFAOYSA-N
    • SMILES: C12=NC=NN1C(C)=C(Br)C=C2Br

Computed Properties

  • Exact Mass: 290.88297g/mol
  • Monoisotopic Mass: 288.88502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30.2Ų

6,8-dibromo-5-methyl-1,2,4triazolo1,5-apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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6,8-dibromo-5-methyl-[1,2,4]triazolo[1,5-a]pyridine
2155875-72-0 97%
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eNovation Chemicals LLC
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2155875-72-0 97%
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Enamine
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Enamine
EN300-1592167-0.25g
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Enamine
EN300-1592167-0.5g
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Enamine
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